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Compound of Interest

4-Bromo-3-nitrobenzene-1,2-
Compound Name: o
diamine

Cat. No.: B133556

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data on 4-Bromo-3-nitrobenzene-1,2-diamine, a
chemical compound utilized in various research and development applications.

Chemical Identity and Properties

4-Bromo-3-nitrobenzene-1,2-diamine is a substituted benzene derivative.[1] It is recognized

for its utility as a building block in organic synthesis, particularly in the pharmaceutical and dye
industries.[1][2] The presence of amine, bromo, and nitro functional groups makes it a versatile
intermediate for creating more complex molecules.[1]

Quantitative Molecular Data

The fundamental molecular properties of 4-Bromo-3-nitrobenzene-1,2-diamine are
summarized below. This data is essential for stoichiometric calculations, analytical
characterization, and chemical database management.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b133556?utm_src=pdf-interest
https://www.benchchem.com/product/b133556?utm_src=pdf-body
https://www.benchchem.com/product/b133556?utm_src=pdf-body
https://www.lookchem.com/casno147021-89-4.html
https://www.lookchem.com/casno147021-89-4.html
https://www.myskinrecipes.com/shop/en/aromatic-diamines/72405--4-bromo-3-nitrobenzene-12-diamine.html
https://www.lookchem.com/casno147021-89-4.html
https://www.benchchem.com/product/b133556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source

PubChem, American
Molecular Formula CeHsBIrNszO2

Elements[3][4]
Molecular Weight 232.03 g/mol PubChem][3]
Monoisotopic Mass 230.96434 Da PubChem|[3]
CAS Number 147021-89-4 American Elements[4]

Note on Experimental Protocols and Visualizations:

o Experimental Protocols: The determination of molecular weight and formula is typically
achieved through standard analytical techniques such as mass spectrometry and elemental
analysis. As these are fundamental and widely understood methods, detailed experimental
protocols are not provided in this context.

o Diagrams: The user request for diagrams of signaling pathways or experimental workflows is
not applicable to the presentation of basic chemical properties like molecular weight and
formula. Therefore, no diagrams are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b133556#4-bromo-3-nitrobenzene-1-2-diamine-molecular-weight-and-formula
https://www.benchchem.com/product/b133556#4-bromo-3-nitrobenzene-1-2-diamine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

